Cas no 2680829-08-5 (benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate)

• Product Name: benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate
• CAS No: 2680829-08-5
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6545561
• PubChem ID: 165937742
• Update Time: 2025-10-12

benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286461
• 2680829-08-5
• benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate

• Inchi： 1S/C13H18N2O3S/c1-19(17,12-7-11(14)8-12)15-13(16)18-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9,14H2,1H3
• InChI Key： NAGIYLZUWYDGSL-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(C1)N)(=NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.1Ų

Additional information on benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate

Introduction to Benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate (CAS No. 2680829-08-5)

Benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate, a compound with the chemical identifier CAS No. 2680829-08-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in drug development and biochemical research. The compound's unique formulation, characterized by a benzyl group and a complex sulfanylidene moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular architecture of Benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate is particularly noteworthy, featuring a cyclobutyl ring linked to an amine group and a carbamate moiety. This structural complexity suggests a high degree of reactivity and versatility, which could be exploited in the design of novel therapeutic agents. The presence of the sulfanylidene group, denoted as lambda6-sulfanylidene, adds an additional layer of chemical functionality, making this compound a subject of intense interest among researchers.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures and sulfur-containing functional groups. These elements are known to enhance binding affinity and selectivity, key factors in the design of effective pharmaceuticals. The synthesis and characterization of Benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate have opened new avenues for investigating its pharmacological properties.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to various diseases. Preliminary studies have suggested that it may interact with enzymes and receptors in ways that could lead to therapeutic benefits. For instance, its ability to engage with specific protein targets might make it useful in the treatment of neurological disorders or inflammatory conditions. The cyclobutyl moiety, in particular, has been shown to influence the conformational flexibility of molecules, which could be leveraged to enhance drug efficacy.

The synthesis of Benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for detailed studies. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired framework accurately. These efforts have culminated in high-purity samples that are now being subjected to rigorous analytical and biological evaluations.

The pharmacological profile of this compound is still under investigation, but early findings are promising. In vitro assays have revealed interesting interactions with certain biological targets, suggesting that it may possess therapeutic potential. Additionally, its stability under various conditions makes it a viable candidate for further development. Researchers are exploring its behavior in different solvents and at varying temperatures to understand how these factors influence its reactivity and function.

The role of computational chemistry in studying compounds like Benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate cannot be overstated. Molecular modeling techniques allow researchers to predict how this molecule might behave within biological systems. By simulating interactions with proteins and other biomolecules, scientists can gain insights into its mechanism of action and optimize its design for better performance. These computational approaches are complementing experimental work, providing a more comprehensive understanding of the compound's properties.

In conclusion, Benzyl N-[(3-aminocyclobutyl)(methyl)oxo-lambda6-sulfanylidene]carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it an exciting subject for further research. As more data becomes available on its behavior in biological systems, we can expect new applications to emerge, potentially leading to innovative treatments for various diseases.